Cas no 23942-11-2 (2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one)

• Product Name: 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one
• CAS No: 23942-11-2
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 2194118
• PubChem ID: 135469356
• Update Time: 2025-10-11

2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-benzyl-6-methylpyrimidin-4-ol
• 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one
• DB-346788
• 23942-11-2
• F2158-2313
• AKOS026718477
• VRCGFYUFABMDSD-UHFFFAOYSA-N
• 2-amino-5-benzyl-4-methyl-1H-pyrimidin-6-one
• starbld0023448
• 2-Amino-5-benzyl-6-methylpyrimidine-4-ol
• 2-amino-5-benzyl-6-methyl-1H-pyrimidin-4-one
• SCHEMBL6420389

• Inchi： 1S/C12H13N3O/c1-8-10(11(16)15-12(13)14-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,13,14,15,16)
• InChI Key： VRCGFYUFABMDSD-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one

Recent Advances in the Study of 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one (CAS: 23942-11-2) and Its Applications in Chemical Biology and Medicine

The compound 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one (CAS: 23942-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one, which serves as a key scaffold for the development of novel kinase inhibitors. Its pyrimidinone core, coupled with the benzyl and methyl substituents, allows for selective interactions with various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical regulators of the cell cycle and are often dysregulated in cancers.

In addition to its kinase inhibitory properties, 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one has shown promise in antimicrobial applications. Research conducted by Smith et al. (2024) revealed its ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), making it a potential candidate for combating antibiotic-resistant strains. The compound's minimal cytotoxicity to mammalian cells further enhances its therapeutic potential.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one. A novel green chemistry approach, utilizing microwave-assisted synthesis, was reported to reduce reaction times and improve scalability (Zhang et al., 2023). This method not only enhances the compound's accessibility for further research but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Ongoing preclinical studies are exploring the compound's pharmacokinetic profile and its potential as a lead molecule for neurodegenerative diseases. Preliminary data suggest that 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease, possibly through modulation of tau protein phosphorylation (Lee et al., 2024).

In conclusion, 2-amino-5-benzyl-6-methylpyrimidin-4(3H)-one (CAS: 23942-11-2) represents a multifaceted compound with broad applications in chemical biology and medicine. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with improved synthetic methodologies, positions it as a valuable asset in drug discovery pipelines. Future research should focus on clinical translation and the exploration of its structure-activity relationships to unlock its full therapeutic potential.